Cas no 1202179-44-9 (3-bromo-6,7,8,9-tetrahydropyrido[1,2-a]benzimidazole)

• Product Name: 3-bromo-6,7,8,9-tetrahydropyrido[1,2-a]benzimidazole
• CAS No: 1202179-44-9
• MF: C₁₁H₁₁BrN₂
• MW: 251.122441530228
• CID: 1212636
• PubChem ID: 67027321
• Update Time: 2025-10-30

3-bromo-6,7,8,9-tetrahydropyrido[1,2-a]benzimidazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-6,7,8,9-tetrahydropyrido[1,2-a]benzimidazole
• 1202179-44-9
• SCHEMBL1426310
• 3-Bromo-6,7,8,9-tetrahydrobenzo[4,5]imidazo[1,2-a]pyridine

• Inchi： 1S/C11H11BrN2/c12-8-5-6-14-10-4-2-1-3-9(10)13-11(14)7-8/h5-7H,1-4H2
• InChI Key： KRCWVMMJWNNLPN-UHFFFAOYSA-N
• SMILES： BrC1C=CN2C(C=1)=NC1CCCCC2=1

Computed Properties

• Exact Mass: 250.01056g/mol
• Monoisotopic Mass: 250.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-6,7,8,9-tetrahydropyrido[1,2-a]benzimidazole

Professional Introduction to Compound with CAS No 1202179-44-9 and Product Name 3-bromo-6,7,8,9-tetrahydropyrido[1,2-a]benzimidazole

The compound with CAS No 1202179-44-9 and the product name 3-bromo-6,7,8,9-tetrahydropyrido[1,2-a]benzimidazole represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The benzimidazole core is a well-known pharmacophore, frequently employed in the development of drugs targeting various biological pathways. The introduction of a bromine substituent at the 3-position and the tetrahydropyrido[1,2-a]benzimidazole scaffold enhance its pharmacological profile, making it a promising candidate for further investigation.

In recent years, the exploration of nitrogen-containing heterocycles has been a cornerstone in drug discovery. 3-bromo-6,7,8,9-tetrahydropyrido[1,2-a]benzimidazole is no exception. Its molecular structure combines the stability and bioactivity of benzimidazole with the additional complexity introduced by the fused pyridine ring. This combination has been shown to modulate multiple signaling pathways, including those involved in cancer progression and inflammation. The bromine atom at the 3-position serves as a versatile handle for further chemical modifications, enabling researchers to tailor its biological activity for specific therapeutic applications.

One of the most compelling aspects of this compound is its potential in oncology research. Benzimidazole derivatives have long been recognized for their ability to interact with DNA and inhibit enzymes critical for cell proliferation. The tetrahydropyrido[1,2-a]benzimidazole scaffold expands upon this by introducing additional binding pockets that can be exploited to enhance drug efficacy. Preclinical studies have suggested that compounds with this structural motif exhibit potent inhibitory effects on kinases and other enzymes overexpressed in tumor cells. The bromine substituent further enhances its suitability for structure-activity relationship (SAR) studies, allowing researchers to systematically optimize its pharmacological properties.

The synthesis of 3-bromo-6,7,8,9-tetrahydropyrido[1,2-a]benzimidazole involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the benzimidazole core and subsequent functionalization to introduce the bromine atom and the tetrahydropyrido moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate its feasibility for large-scale production.

Recent advancements in computational chemistry have further accelerated the development of this compound. Molecular modeling studies have been instrumental in predicting binding affinities and identifying potential drug-target interactions. By leveraging high-performance computing resources, researchers can simulate how 3-bromo-6,7,8,9-tetrahydropyrido[1,2-a]benzimidazole interacts with biological targets at an atomic level. This approach has revealed promising leads for drug development and has provided insights into optimizing its pharmacokinetic properties.

The therapeutic potential of this compound extends beyond oncology. Emerging evidence suggests that it may also have applications in neurodegenerative diseases and infectious disorders. The benzimidazole scaffold is known to interact with proteins involved in neuroinflammation and synaptic transmission, making it a candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. Additionally, preliminary studies indicate that derivatives of this compound exhibit antimicrobial properties against certain resistant strains of bacteria. These findings underscore its broad therapeutic scope and highlight its importance as a scaffold for future drug discovery efforts.

As research progresses, the development of novel synthetic methodologies will continue to play a crucial role in expanding the library of benzimidazole derivatives like 3-bromo-6,7,8,9-tetrahydropyrido[1,2-a]benzimidazole. Innovations in flow chemistry and green chemistry principles are particularly promising for improving reaction efficiency and sustainability. Furthermore, collaborations between academia and industry are essential for translating laboratory discoveries into clinical applications. By fostering such partnerships, researchers can accelerate the translation of basic science into tangible therapeutic benefits for patients worldwide.

In conclusion,3-bromo-6,7,8,9-tetrahydropyrido[1,2-a]benzimidazole represents a significant contribution to pharmaceutical chemistry with its unique structural features and multifaceted biological activities. Its potential applications in oncology alone justify extensive research efforts aimed at optimizing its pharmacological properties through SAR studies and computational modeling. As our understanding of biological pathways continues to evolve，this compound will undoubtedly play an important role in shaping future therapeutic strategies across multiple disease areas.